Cas no 2891519-82-5 (2-(methyl-d3)pyrimidin-4,6-d2-5-ol)
2891519-82-5 structure
Product Name:2-(methyl-d3)pyrimidin-4,6-d2-5-ol
CAS No:2891519-82-5
MF:C5H6N2O
MW:115.144749164581
CID:6827891
PubChem ID:172403589
Update Time:2025-02-15
2-(methyl-d3)pyrimidin-4,6-d2-5-ol Chemical and Physical Properties
Names and Identifiers
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- CS-26173
- 2-(methyl-d3)pyrimidin-4,6-d2-5-ol
- 2891519-82-5
-
- Inchi: 1S/C5H6N2O/c1-4-6-2-5(8)3-7-4/h2-3,8H,1H3/i1D3,2D,3D
- InChI Key: OHFVPBGSKPYIED-RHIBPKLGSA-N
- SMILES: OC1C([2H])=NC(C([2H])([2H])[2H])=NC=1[2H]
Computed Properties
- Exact Mass: 115.079396549Da
- Monoisotopic Mass: 115.079396549Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 68.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46Ų
2-(methyl-d3)pyrimidin-4,6-d2-5-ol Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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